2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide

• IUPAC Name: 2-fluoro-N-[3-(4-methyl-3-oxo-2-propan-2-ylpiperazin-1-yl)-3-oxopropyl]benzamide
• InChI: InChI=1S/C18H24FN3O3/c1-12(2)16-18(25)21(3)10-11-22(16)15(23)8-9-20-17(24)13-6-4-5-7-14(13)19/h4-7,12,16H,8-11H2,1-3H3,(H,20,24)
• InChI Key: AVKXZHYBPQAEOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)N(CCN1C(=O)CCNC(=O)C2=CC=CC=C2F)C
• Molecular Formula: C18H24FN3O3
• Molecular Weight: 349.4 g/mol

Description

2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide, also known as FIPI, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has gained attention due to its ability to inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in several cellular processes.

Mechanism of Action

2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide works by inhibiting the activity of PLD, an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid (PA). PA is a signaling molecule that plays a crucial role in several cellular processes such as cell proliferation, migration, and survival. By inhibiting the activity of PLD, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide reduces the production of PA and disrupts the signaling pathways that rely on this molecule.
Biochemical and Physiological Effects:
2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been shown to have several biochemical and physiological effects. In cancer cells, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide inhibits the activity of PLD and reduces the production of PA, which leads to a decrease in cell proliferation and migration. In neurons, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been shown to protect against oxidative stress and reduce neuronal damage in models of stroke and Alzheimer's disease. Additionally, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has several advantages for lab experiments, including its ability to selectively inhibit the activity of PLD without affecting other enzymes or signaling pathways. Additionally, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been shown to be effective in both in vitro and in vivo models, making it a versatile tool for scientific research. However, one of the limitations of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide is its relatively low solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide. One area of interest is the development of more potent and selective PLD inhibitors based on the structure of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide. Additionally, further studies are needed to determine the efficacy of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide in treating various neurological disorders and cancer types. Finally, the potential use of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide in combination with other drugs or therapies should be explored to maximize its therapeutic potential.
Conclusion:
In conclusion, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide is a small molecule inhibitor that has shown potential in various scientific research applications. Its ability to selectively inhibit the activity of PLD makes it a valuable tool for studying the role of this enzyme in various cellular processes. While there are limitations to its use, the future directions for research on 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide are promising and could lead to the development of new treatments for cancer and neurological disorders.

Synthesis Methods

The synthesis of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide involves a series of chemical reactions that yield the final product. The initial step involves the preparation of 2-fluorobenzoyl chloride, which is then reacted with N-(2-isopropyl-4-methyl-1-piperazinyl)propionamide to obtain the intermediate product. This intermediate is then reacted with 3-bromo-2-hydroxypropyl trifluoromethanesulfonate to yield 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide. The synthesis of 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research is cancer, where PLD has been found to play a crucial role in tumor growth and metastasis. 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has shown promising results in inhibiting the activity of PLD and reducing the growth of cancer cells in vitro and in vivo. Additionally, 2-fluoro-N-[3-(2-isopropyl-4-methyl-3-oxo-1-piperazinyl)-3-oxopropyl]benzamide has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and stroke, where PLD has been implicated in the pathogenesis of these diseases.